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Compound of Interest

Compound Name: 1,2-Dimyristin, (R)-

Cat. No.: B086734

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point and chloroform
solubility of (R)-1,2-Dimyristin, a diacylglycerol of significant interest in various research and
pharmaceutical applications. The document details its physical and chemical properties, offers
comparative data with related lipids, and provides standardized experimental protocols for
determining these characteristics.

Physicochemical Data of (R)-1,2-Dimyristin

(R)-1,2-Dimyristin, also known as (R)-Glycerol 1,2-dimyristate, is a diacylglycerol containing
two myristic acid chains esterified to the sn-1 and sn-2 positions of a glycerol backbone.[1] Its
physical state at room temperature is a white to off-white solid.[1] The key physicochemical
properties are summarized below.
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Property Value Reference
Physical State Solid [1]
Melting Point 58-61°C [1]

Soluble in organic solvents

Solubility (chloroform, ethyl acetate, [1]
acetone)

Molecular Formula C31H6005 [1]

Molecular Weight 512.8 g/mol [1]

Storage Condition -20°C [1]

Comparative Analysis of Acylglycerol Melting Points

The melting point of acylglycerols is significantly influenced by the length and saturation of their
fatty acid chains. Longer and more saturated chains result in stronger van der Waals
interactions, leading to higher melting points.[1] The table below compares the melting point of
(R)-1,2-Dimyristin with other common diacylglycerols and triacylglycerols.

Structure (Fatty Acid . .
Compound . Melting Point (°C)
Composition)

(R)-1,2-Dimyristin Diacylglycerol (14:0/14:0) 58-61[1]
Trimyristin Triacylglycerol (14:0/14:0/14:0)  58.5[2]
1,2-Dipalmitoyl-sn-glycero-3- o
) Phospholipid (16:0/16:0) 41.5[3][4]
phosphocholine (DPPC)
1,2-Distearoyl-sn-glycero-3- o
Phospholipid (18:0/18:0) 54.5[3][4]

phosphocholine (DSPC)

Experimental Protocols

The following sections detail standardized methods for determining the melting point and
assessing the solubility of (R)-1,2-Dimyristin.
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Melting Point Determination via Capillary Method

This protocol is a standard method for determining the melting point of solid fats and lipids.[5]

[6]7]

Apparatus:

Melting point capillary tubes

Calibrated thermometer (0.2°C subdivisions) or a digital melting point apparatus (e.g., Mel-
Temp)

Heating bath (e.g., Thiele tube with heating oil) or heated metal block

Sample of (R)-1,2-Dimyristin (powdered)
Procedure:

e Sample Preparation: Ensure the (R)-1,2-Dimyristin sample is dry and finely powdered.[8] If
the sample was previously melted, it should be chilled to solidify completely.[5]

e Loading the Capillary Tube: Introduce a small amount of the powdered sample into the open
end of a capillary tube.[6] Pack the sample to a height of 2-3 mm by tapping the sealed end
of the tube on a hard surface or by dropping it through a long glass tube.[8]

e Apparatus Setup:

o Thiele Tube: Attach the capillary tube to the thermometer using a rubber band, aligning the
sample with the thermometer bulb.[8] Immerse the setup in the Thiele tube's oil bath,
ensuring the rubber band is above the oil level.[6]

o Melting Point Apparatus: Insert the capillary tube into the heating block of the apparatus.

[6]
e Heating and Observation:

o For an unknown melting point, perform a rapid initial heating to get an approximate range.

[6]7]
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o For an accurate measurement, begin heating slowly when the temperature is about 15-
20°C below the expected melting point.

o Decrease the heating rate to approximately 1-2°C per minute as the melting point is
approached.[6]

o Data Recording: Record the temperature at which the first drop of liquid appears (onset of
melting) and the temperature at which the entire sample becomes a clear liquid (completion
of melting). This range is the melting point.[6] For pure compounds, this range is typically
narrow (0.5-1.0°C).[6][7]

Solubility Assessment in Chloroform

This protocol outlines a qualitative and can be adapted for a quantitative determination of
solubility.

Materials:

(R)-1,2-Dimyristin

Chloroform (reagent grade)

Vortex mixer

Analytical balance

Volumetric flasks and pipettes

Qualitative Procedure:

Place a small, weighed amount (e.g., 10 mg) of (R)-1,2-Dimyristin into a clean, dry test tube.

Add a small volume of chloroform (e.g., 1 mL) to the test tube.

Agitate the mixture using a vortex mixer for 30-60 seconds.

Visually inspect the solution for any undissolved solid. A clear solution indicates solubility at
that concentration.
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Quantitative Procedure (Determination of Saturation Solubility):
» Prepare a series of vials with a fixed volume of chloroform (e.g., 2 mL).
e Add increasing, precisely weighed amounts of (R)-1,2-Dimyristin to each vial.

o Seal the vials and agitate them at a constant temperature (e.g., 25°C) for an extended period
(e.g., 24 hours) to ensure equilibrium is reached.

 After equilibration, centrifuge the vials to pellet any undissolved solid.

o Carefully extract a known volume of the supernatant from each vial that contains undissolved
solid.

o Evaporate the chloroform from the supernatant and weigh the residual lipid.

o Calculate the concentration of (R)-1,2-Dimyristin in the saturated solution, typically
expressed in mg/mL.

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflows and
the logical relationships governing the physical properties of diacylglycerols.
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Experimental Workflow for Physicochemical Characterization

Melting Point Determination Solubility Assessment in Chloroform
Start: Obtain Dry Sample Start: Weigh Sample
: :
Load Sample into Capillary Tube (2-3 mm) Add Chloroform
; ;
Place in Melting Point Apparatus Vortex to Mix
: :
Heat Slowly (1-2°C/min) Near MP Observe for Dissolution
: :
Observe Melting Range Result: Soluble or Insoluble

/ :

Record T_onset and T_complete

.

End
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Structure-Property Relationship in Diacylglycerols

Molecular Structure

Fatty Acid Chain Length Degree of Saturation

Longer chains = Stronger

Saturated = Tighter packing

Intermolecular Forces
(van der Waals)

Stronger forces = Higher MP

Melting Point

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Canonical Diacylglycerol (DAG) Signaling Pathway
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(e.g., (R)-1,2-Dimyristin)
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Protein Kinase C (PKC)

Phosphorylates Targets

Cellular Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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